Cas no 2138420-25-2 (3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid)

• Product Name: 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid
• CAS No: 2138420-25-2
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 6079746
• PubChem ID: 165874130
• Update Time: 2025-07-25

3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,3-trimethylbutyl)thiophene-2-carboxylic acid
• 2138420-25-2
• EN300-716544
• 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H18O2S/c1-8(12(2,3)4)7-9-5-6-15-10(9)11(13)14/h5-6,8H,7H2,1-4H3,(H,13,14)
• InChI Key： JLSCEUPGRVKOCP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 226.10275099g/mol
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid

Exploring the Properties and Applications of 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid (CAS No. 2138420-25-2)

In the realm of specialty chemicals, 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid (CAS No. 2138420-25-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its thiophene backbone and carboxylic acid functional group, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material science. Researchers and industry professionals are increasingly exploring its potential in drug discovery, organic electronics, and catalysis, aligning with the growing demand for sustainable and high-performance chemical solutions.

The molecular structure of 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid combines a thiophene ring with a branched alkyl chain and a carboxylic acid moiety, offering exceptional solubility and reactivity. This makes it a valuable building block for synthesizing heterocyclic compounds, which are pivotal in developing bioactive molecules. Recent studies highlight its role in creating antimicrobial agents and anti-inflammatory drugs, addressing global health challenges such as antibiotic resistance and chronic diseases. Its CAS No. 2138420-25-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Beyond pharmaceuticals, 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid is gaining traction in material science, particularly in the development of conductive polymers and organic semiconductors. With the rise of flexible electronics and green energy technologies, this compound’s ability to enhance charge transport properties is highly sought after. Industry experts are investigating its integration into OLEDs (Organic Light-Emitting Diodes) and solar cells, where its thermal stability and electronic tunability offer competitive advantages. These applications resonate with the global push toward sustainable energy and carbon-neutral technologies.

From a synthetic perspective, the preparation of 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid involves regioselective alkylation and carboxylation of thiophene derivatives, often employing catalytic methods to improve yield and purity. Innovations in green chemistry have further optimized its production, reducing waste and energy consumption. This aligns with the Environmental, Social, and Governance (ESG) criteria increasingly prioritized by chemical manufacturers. The compound’s CAS No. 2138420-25-2 is often associated with queries about scalable synthesis and cost-effective production, underscoring its industrial significance.

In conclusion, 3-(2,3,3-Trimethylbutyl)thiophene-2-carboxylic acid (CAS No. 2138420-25-2) exemplifies the intersection of chemical innovation and practical utility. Its applications span life sciences, electronics, and sustainable manufacturing, making it a focal point for researchers and businesses alike. As industries evolve toward eco-friendly solutions and high-performance materials, this compound is poised to play a pivotal role in shaping future technologies. For those exploring its potential, understanding its structure-activity relationships and synthetic pathways will be key to unlocking new opportunities.